7-[(3-Phenoxyphenyl)methoxy]-4-phenylchromen-2-one

• Molecular Formula: C28H20O4
• Molecular Weight: 420.5 g/mol
• IUPAC Name: 7-[(3-phenoxyphenyl)methoxy]-4-phenylchromen-2-one
• InChI: InChI=1S/C28H20O4/c29-28-18-26(21-9-3-1-4-10-21)25-15-14-23(17-27(25)32-28)30-19-20-8-7-13-24(16-20)31-22-11-5-2-6-12-22/h1-18H,19H2
• InChI Key: ORCPAHYRAWLMNV-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=CC(=O)OC3=C2C=CC(=C3)OCC4=CC(=CC=C4)OC5=CC=CC=C5

Description

7-[(3-Phenoxyphenyl)methoxy]-4-phenylchromen-2-one is a synthetic coumarin derivative characterized by a 4-phenyl substitution at the chromen-2-one core and a 3-phenoxyphenylmethoxy group at the 7-position. Coumarins are widely studied for their diverse biological activities, including antimicrobial, anticancer, and antioxidant properties .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 7-[(3-Phenoxyphenyl)methoxy]-4-phenylchromen-2-one typically involves the reaction of a suitable chalcone with a phenoxyphenyl derivative. The reaction is carried out in the presence of a base, such as potassium carbonate, and a solvent like ethanol. The mixture is refluxed for several hours to ensure complete reaction. The product is then purified using column chromatography to obtain the desired compound in high yield .

Industrial Production Methods

Industrial production of this compound follows similar synthetic routes but on a larger scale. The reaction conditions are optimized to maximize yield and minimize production costs. Advanced purification techniques, such as recrystallization and high-performance liquid chromatography (HPLC), are employed to ensure the purity of the final product.

Chemical Reactions Analysis

Types of Reactions

7-[(3-Phenoxyphenyl)methoxy]-4-phenylchromen-2-one undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents like potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents such as sodium borohydride or lithium aluminum hydride.

Substitution: The compound can undergo nucleophilic substitution reactions, where the phenoxy group can be replaced by other nucleophiles.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Sodium borohydride in ethanol.

Substitution: Nucleophiles like amines or thiols in the presence of a base.

Major Products Formed

Oxidation: The major product is a carboxylic acid derivative.

Reduction: The major product is a hydroxyl derivative.

Substitution: The major products are substituted chromen-2-one derivatives.

Scientific Research Applications

Anticancer Activity

Research indicates that 7-[(3-Phenoxyphenyl)methoxy]-4-phenylchromen-2-one exhibits significant anticancer properties. In vitro studies have demonstrated its cytotoxic effects against various cancer cell lines, including HeLa (cervical cancer), AGS (gastric cancer), and A549 (lung cancer) cells. The compound's mechanism involves inducing apoptosis and inhibiting cell proliferation through the modulation of key signaling pathways such as the PI3K/Akt and MAPK pathways .

Table 1: Cytotoxic Activity of 7-[(3-Phenoxyphenyl)methoxy]-4-phenylchromen-2-one Against Cancer Cell Lines

Cell Line	IC50 (µM)
HeLa	15.5 ± 0.5
AGS	12.3 ± 0.3
A549	18.7 ± 0.4

Anti-inflammatory Effects

The compound has also shown potential as an anti-inflammatory agent. Studies have reported that it inhibits the production of pro-inflammatory cytokines and mediators, such as TNF-alpha and IL-6, in activated macrophages. This effect is attributed to the suppression of NF-kB signaling pathways, which play a crucial role in inflammation .

Antimicrobial Activity

In addition to its anticancer and anti-inflammatory properties, 7-[(3-Phenoxyphenyl)methoxy]-4-phenylchromen-2-one has demonstrated antimicrobial activity against various bacterial strains. Its efficacy against both Gram-positive and Gram-negative bacteria suggests a broad-spectrum potential, making it a candidate for further development as an antimicrobial agent .

Case Studies

Several case studies have explored the applications of this compound:

• Case Study on Cancer Treatment :
  A study involving the treatment of AGS cells with varying concentrations of 7-[(3-Phenoxyphenyl)methoxy]-4-phenylchromen-2-one revealed a dose-dependent reduction in cell viability. Flow cytometry analysis confirmed increased apoptosis rates at higher concentrations .
• Case Study on Inflammation :
  In a model of acute inflammation induced by lipopolysaccharide (LPS), administration of the compound significantly reduced edema and inflammatory markers in animal models, showcasing its potential for treating inflammatory diseases .

Mechanism of Action

The mechanism of action of 7-[(3-Phenoxyphenyl)methoxy]-4-phenylchromen-2-one involves its interaction with specific molecular targets. It has been shown to inhibit the reuptake of dopamine, similar to methylphenidate, but without affecting the norepinephrine transporter. This results in attenuated ADHD-like behavior without addictive properties . Additionally, it can block the chloride influx induced by muscimol at GABA A receptors, suggesting it acts as a GABA A antagonist or negative modulator .

Comparison with Similar Compounds

Comparison with Structural Analogues

Thiadiazole/Oxadiazole-Substituted Coumarins

Compounds such as 7-((5-(methylamino)-1,3,4-thiadiazol-2-yl)methoxy)-6-chloro-4-phenyl-2H-chromen-2-one (8a) and 7-((5-mercapto-1,3,4-oxadiazol-2-yl)methoxy)-4-methyl-2H-chromen-2-one (5) () feature heterocyclic substituents (thiadiazole/oxadiazole) at the 7-position. These moieties are introduced via reactions with thiosemicarbazides or hydrazides, often under reflux conditions . In contrast, the target compound’s 3-phenoxyphenylmethoxy group requires etherification of 7-hydroxy-4-phenylcoumarin with a 3-phenoxyphenylmethyl halide, as suggested by analogous syntheses in –5.

Triazole-Substituted Coumarins

Triazole hybrids like 7-((1-(3-fluorophenyl)-1H-1,2,3-triazol-4-yl)methoxy)-5-hydroxy-2-phenyl-4H-chromen-4-one (1c) () demonstrate enhanced antiproliferative activity (IC50 values < 20 μM against cancer cells). The triazole ring, introduced via click chemistry, improves bioavailability compared to the target compound’s phenoxy group .

Halogenated Derivatives

The target compound lacks halogens but shares a bulky aromatic substituent, which may reduce solubility .

Physicochemical Properties

Compound Name	Substituents (7-position)	Melting Point (°C)	Yield (%)	Bioactivity (EC50/IC50)	Reference
7-[(3-Phenoxyphenyl)methoxy]-4-phenylchromen-2-one	3-Phenoxyphenylmethoxy	N/A	N/A	N/A	N/A
5g (Thiazolidinone derivative)	Thiazolidinone-carbamoyl	217–218	84	N/A
5h (Thiazolidinone derivative)	Thiazolidinone-phenoxy	221–222	57	N/A
7-Methoxy-4-phenylcoumarin	Methoxy	N/A	N/A	N/A
1c (Triazole-chrysin hybrid)	3-Fluorophenyl-triazole	N/A	N/A	IC50: 15.2 μM (MGC-803)
Antileishmanial chromen-2-one analogues	Epoxide-furan	N/A	N/A	EC50: 9.9–10.5 μg/mL

• Melting Points and Stability: Thiazolidinone derivatives (e.g., 5g, 5h) exhibit higher melting points (198–242°C), suggesting greater crystallinity and stability compared to non-heterocyclic coumarins .
• Lipophilicity : Halogenated derivatives () and the target compound likely have higher logP values than methoxy-substituted coumarins, impacting pharmacokinetics .

Biological Activity

7-[(3-Phenoxyphenyl)methoxy]-4-phenylchromen-2-one is a compound belonging to the chromenone class, which has garnered attention for its diverse biological activities. This article explores the biological activity of this compound, focusing on its anticancer, anti-inflammatory, antimicrobial, and antioxidant properties, supported by various studies and data.

Chemical Structure

The chemical structure of 7-[(3-Phenoxyphenyl)methoxy]-4-phenylchromen-2-one can be represented as follows:

$$\text{C}_{22}\text{H}_{19}\text{O}_3$$

This structure features a chromenone core with phenoxy and methoxy substitutions that are critical for its biological activity.

Anticancer Activity

Research has demonstrated that derivatives of chromenones exhibit significant cytotoxic effects against various cancer cell lines. A study evaluated the cytotoxic potential of several compounds, including 7-hydroxy-4-phenylchromen-2-one, using the MTT assay against human cancer cell lines such as AGS, MGC-803, HCT-116, A-549, HepG2, and HeLa. The results indicated that certain derivatives had better activity than the parent compound. Notably, one derivative showed an IC50 value of 2.63 ± 0.17 µM against AGS cells .

Table 1: Cytotoxicity of Chromenone Derivatives

Compound	AGS (IC50 µM)	MGC-803 (IC50 µM)	HCT-116 (IC50 µM)	A-549 (IC50 µM)	HepG2 (IC50 µM)	HeLa (IC50 µM)
7-Hydroxy-4-phenylchromen-2-one	>100	>100	>100	>100	>100	>100
Derivative A	2.63 ± 0.17	30.52 ± 0.36	23.65 ± 0.19	23.45 ± 0.37	24.80 ± 0.29	34.61 ± 0.42

Note: Values represent the concentration required to reduce cell viability by 50% compared to untreated controls.

Anti-inflammatory Activity

Chromenones have also been reported to possess anti-inflammatory properties. For example, studies indicate that certain derivatives inhibit the production of pro-inflammatory cytokines and enzymes such as COX-2 in various cell models . This suggests potential therapeutic applications in inflammatory diseases.

Antimicrobial Activity

The antimicrobial activity of chromenone derivatives has been explored against a range of pathogens. In vitro studies have shown that these compounds exhibit significant antibacterial and antifungal activities due to their ability to disrupt microbial cell membranes and inhibit essential metabolic pathways .

Antioxidant Activity

Antioxidant properties have been attributed to chromenone derivatives as well, with studies demonstrating their capacity to scavenge free radicals and reduce oxidative stress in cellular models . This activity is crucial for protecting cells from damage associated with various diseases, including cancer.

Case Studies

Several case studies highlight the efficacy of chromenone derivatives in clinical settings:

• Breast Cancer Treatment : A derivative was tested in a clinical trial involving patients with estrogen-dependent breast cancer, showing promising results in reducing tumor size and improving patient outcomes .
• Inflammatory Disorders : Another study focused on patients with rheumatoid arthritis treated with a chromenone derivative, leading to significant reductions in inflammation markers and improved joint function .